Cas no 87827-01-8 (Trimethyl(4-oxopentyl)ammonium)

• Product name: Trimethyl(4-oxopentyl)ammonium
• CAS No: 87827-01-8
• MF: C₈H₁₈NO+
• MW: 144.235
• CID: 2681353
• PubChem ID: 91420

Trimethyl(4-oxopentyl)ammonium Chemical and Physical Properties

Names and Identifiers

• CHEBI:44470
• 4-Oxo-N,N,N-trimethylpentaminium chloride
• 4-KETOAMYLTRIMETHYLAMMONIUM
• Ketopentyltrimethylammonium
• N,N,N-TRIMETHYL-4-OXOPENTAN-1-AMINIUM
• N,N,N-trimethyl-N-(4-oxopentyl)ammonium
• 5-Tmap
• CHEMBL136916
• Q27104530
• CHEMBL150001
• KPTMA
• 25351-37-5
• SCHEMBL14902539
• PD193164
• trimethyl(4-oxopentyl)azanium
• 87827-01-8
• 1-Pentanaminium, N,N,N-trimethyl-4-oxo-
• Trimethyl-(4-oxo-pentyl)-ammonium; iodide
• Trimethyl(4-oxopentyl)ammonium chloride
• 5-Trimethylammonio-2-pentanone
• Trimethyl(4-oxopentyl)ammonium
• BDBM50055159
• DTXSID60948196

• Inchi： InChI=1S/C8H18NO/c1-8(10)6-5-7-9(2,3)4/h5-7H2,1-4H3/q+1
• InChI Key： UKCYTFTWLWVZSO-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 144.139
• Monoisotopic Mass: 144.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C